Cas no 1220018-05-2 (4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride)

• Product Name: 4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride
• CAS No: 1220018-05-2
• MF: C₁₈H₂₁BrClNO
• MW: 382.722443342209
• CID: 4687745
• Update Time: 2025-05-21

4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-methyl}piperidine hydrochloride
• 4-(2-bromo-4-phenylphenoxymethyl)piperidine hydrochloride
• 4-{[(3-bromo[1,1-biphenyl]-4-yl)oxy]-methyl}piperidine hydrochloride
• 4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride

• Inchi： 1S/C18H20BrNO.ClH/c19-17-12-16(15-4-2-1-3-5-15)6-7-18(17)21-13-14-8-10-20-11-9-14;/h1-7,12,14,20H,8-11,13H2;1H
• InChI Key： ZNJXYTMRWOJLKB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)C=CC=1OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride

4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride: A Comprehensive Overview

4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride, identified by the CAS number 1220018-05-2, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular architecture, which includes a piperidine ring system and a biphenyl moiety substituted with a bromine atom. The presence of the hydroxymethyl group further enhances its functional versatility, making it an intriguing subject for both academic and industrial research.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitution, coupling reactions, and hydrochloride salt formation. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the biphenyl core of the molecule efficiently.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. Its ability to modulate specific biological targets, such as ion channels or enzymes, has garnered attention in the drug discovery community. Recent studies have highlighted its potential as a lead compound for treating neurological disorders, where modulation of ion channel activity is critical. The bromine substitution at the 3-position of the biphenyl ring plays a pivotal role in determining its pharmacokinetic properties, including absorption and metabolism.

The structural complexity of 4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride also lends itself to applications in materials science. Its rigid framework and functional groups make it a candidate for use in advanced materials such as liquid crystals or polymer precursors. Researchers are actively exploring its potential in self-assembling monolayers and nanomaterials, which could revolutionize fields like electronics and sensors.

In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) and laboratory protocols must be followed during synthesis and analysis. Storage conditions should also be optimized to prevent degradation or contamination.

In conclusion, 4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride represents a fascinating intersection of organic chemistry and pharmacology. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to make significant contributions to both academic and industrial advancements.